Cas no 79172-43-3 (1-Benzoylcyclopropanecarboxylic Acid)

• Product Name: 1-Benzoylcyclopropanecarboxylic Acid
• CAS No: 79172-43-3
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 533251
• PubChem ID: 12755857
• Update Time: 2025-05-28

1-Benzoylcyclopropanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-benzoyl-
• 1-benzoylcyclopropane-1-carboxylic acid
• 1-Benzoylcyclopropanecarboxylicacid
• 1-Benzoylcyclopropanecarboxylic acid
• DTXSID90509037
• EN300-153856
• CS-0235190
• TS-02678
• Z1255418069
• AKOS022971664
• 79172-43-3
• 1-Benzoylcyclopropanecarboxylic Acid

• Inchi： 1S/C11H10O3/c12-9(8-4-2-1-3-5-8)11(6-7-11)10(13)14/h1-5H,6-7H2,(H,13,14)
• InChI Key： RPRZRJABAKWWSK-UHFFFAOYSA-N
• SMILES： OC(C1(C(C2C=CC=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-Benzoylcyclopropanecarboxylic Acid

Recent Advances in the Research of 1-Benzoylcyclopropanecarboxylic Acid (CAS: 79172-43-3)

1-Benzoylcyclopropanecarboxylic Acid (CAS: 79172-43-3) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for 1-Benzoylcyclopropanecarboxylic Acid and its derivatives. The study highlighted the compound's utility as a building block for the development of novel protease inhibitors, which are crucial in the treatment of diseases such as HIV and hepatitis C. The researchers employed a combination of microwave-assisted synthesis and traditional organic chemistry techniques to optimize the yield and purity of the compound, achieving a significant improvement over previous methods.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the biological activities of 1-Benzoylcyclopropanecarboxylic Acid derivatives. The researchers found that certain derivatives exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest that the compound could serve as a promising scaffold for the development of new anti-inflammatory drugs. The study also utilized molecular docking simulations to elucidate the binding interactions between the derivatives and the COX-2 enzyme, providing valuable insights for future drug design.

In addition to its applications in drug discovery, 1-Benzoylcyclopropanecarboxylic Acid has also been investigated for its potential in agrochemical research. A 2022 study in Pest Management Science reported that derivatives of the compound exhibited significant herbicidal activity against common weeds, with minimal toxicity to non-target organisms. This research opens new avenues for the development of environmentally friendly herbicides, addressing the growing demand for sustainable agricultural practices.

Despite these promising findings, challenges remain in the large-scale production and application of 1-Benzoylcyclopropanecarboxylic Acid. Issues such as cost-effectiveness, scalability, and regulatory approval need to be addressed to fully realize its potential. Future research should focus on optimizing synthetic routes, exploring additional biological targets, and conducting preclinical studies to evaluate the safety and efficacy of its derivatives.

In conclusion, 1-Benzoylcyclopropanecarboxylic Acid (CAS: 79172-43-3) represents a valuable compound with diverse applications in medicinal chemistry and agrochemical research. Recent studies have demonstrated its potential as a building block for bioactive molecules, highlighting its relevance in the development of new therapeutic and agricultural agents. Continued research in this area is expected to yield further innovations and contribute to advancements in the field.